2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine

• IUPAC Name: 2-[2-[[benzyl(methyl)amino]methyl]piperidin-1-yl]ethanamine
• InChI: InChI=1S/C16H27N3/c1-18(13-15-7-3-2-4-8-15)14-16-9-5-6-11-19(16)12-10-17/h2-4,7-8,16H,5-6,9-14,17H2,1H3
• InChI Key: FXFUTWYIESLTGP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCN1CCN)CC2=CC=CC=C2
• Molecular Formula: C16H27N3
• Molecular Weight: 261.41 g/mol

Description

2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine is a piperidine-derived ethylamine compound characterized by a benzyl-methyl-amino substituent attached to the piperidine ring via a methylene bridge. Its molecular formula is C15H25N3 (calculated molar mass: 247.38 g/mol). The compound’s structure combines a piperidine core with a flexible ethylamine side chain, which may enhance its interaction with biological targets such as neurotransmitter receptors or enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine typically involves multi-step organic reactions. One common method includes the alkylation of piperidine with a benzyl-methyl-amino precursor under controlled conditions. The reaction conditions often require the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon (Pd/C) to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification using chromatographic techniques to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxyl derivatives, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs for neurological disorders.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research, aiming to elucidate the detailed mechanisms by which this compound exerts its effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine, differing primarily in substituents or core heterocycles:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Commercial Status	Potential Applications
2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine	C15H25N3	247.38	Benzyl-methyl-amino, ethylamine side chain	Discontinued	Receptor modulation, catalysis
2-(1-Benzylpiperidin-4-yl)ethanamine	C14H22N2	218.34	Benzyl group on piperidine, ethylamine	Available (CAS: 86945-25-7)	Neuropharmacology, ligand synthesis
2-[3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanol	C16H25N2O	273.38	Cyclopropyl-amino, ethanol side chain	Available	Enzyme inhibition, drug discovery
5-Methyl-2-[2-(2-methyl-piperidin-1-yl)-ethoxy]-phenylamine	C15H24N2O	248.36	Methyl-piperidine, aniline derivative	Available (CAS: 947017-80-3)	Material science, coordination chemistry

Key Observations:

• Side Chain Variations: Ethanol or aniline side chains (as in and ) may alter hydrogen-bonding capacity and metal coordination properties compared to the ethylamine group in the target compound .
• Piperidine vs. Pyrrolidine: Analogues with pyrrolidine cores (e.g., 2-{3-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol ) exhibit reduced ring flexibility, which could impact receptor binding kinetics.

Physicochemical and Pharmacological Properties

Lipophilicity and Bioavailability:

• The target compound’s benzyl-methyl group contributes to a higher logP (estimated ~2.5) compared to 2-(1-Benzylpiperidin-4-yl)ethanamine (logP ~1.8), suggesting improved blood-brain barrier penetration but increased metabolic degradation risk .
• Ethanol-containing analogues (e.g., ) may exhibit better solubility due to polar hydroxyl groups, albeit at the expense of passive diffusion efficiency.

Receptor Interactions:

• Piperidine derivatives are known to interact with G-protein-coupled receptors (GPCRs) such as dopamine or serotonin receptors. The ethylamine side chain in the target compound could mimic endogenous monoamine neurotransmitters, making it a candidate for central nervous system (CNS) drug development .
• The GLP1 receptor activator described in shares a piperidine scaffold but incorporates halogenated aromatic groups, highlighting how substituent choice directs therapeutic specificity (e.g., obesity vs. CNS disorders).

Biological Activity

2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine, also known by its CAS number 1353954-94-5, is a compound with potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C16H27N3
• Molecular Weight : 261.41 g/mol
• CAS Number : 1353954-94-5

Biological Activity Overview

The biological activities of 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine have been evaluated in various studies, indicating its potential as a therapeutic agent. Key activities include:

• Anticancer Activity : Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines, similar to other piperidine derivatives.
• Antimicrobial Properties : Its structure suggests potential antibacterial and antifungal activities, which are common in alkaloid compounds.

Structure-Activity Relationships (SAR)

The biological activity of compounds like 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine can be influenced significantly by their structural features. The following points summarize the SAR findings:

• Piperidine Ring : The presence of a piperidine ring is often associated with enhanced binding affinity to biological targets such as receptors and enzymes.
• Substituents : The benzyl and methyl groups attached to the nitrogen atom may enhance lipophilicity, improving membrane permeability and biological activity.

Anticancer Activity

A study investigating the cytotoxic effects of piperidine derivatives reported that compounds similar to 2-{2-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethylamine exhibited significant inhibition of tumor growth in vitro. For instance, derivatives were tested against human cancer cell lines such as HeLa (cervical cancer) and CaCo-2 (colon cancer), showing IC50 values below 10 µM in some cases, indicating strong anticancer potential .

Compound	Cell Line	IC50 (µM)
2-{2-[...]}	HeLa	<10
2-{2-[...]}	CaCo-2	<10

Antimicrobial Activity

Research on related alkaloids has demonstrated their ability to disrupt bacterial cell membranes, leading to increased permeability and subsequent bactericidal effects. For example, compounds with similar structures have shown MIC values against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria like E. coli ranging from 75 µg/mL to over 150 µg/mL .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	75
E. coli	>125